Cas no 226711-12-2 (Benzenemethanol,4-amino-2,6-dinitro-)

Benzenemethanol,4-amino-2,6-dinitro- structure
226711-12-2 structure
Product Name:Benzenemethanol,4-amino-2,6-dinitro-
CAS No:226711-12-2
MF:C7H7N3O5
MW:213.147581338882
CID:244862
PubChem ID:2762522
Update Time:2025-04-19

Benzenemethanol,4-amino-2,6-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol,4-amino-2,6-dinitro-
    • (4-amino-2,6-dinitrophenyl)methanol
    • 4-AMINO-2,6-DINITROBENZENEMETHANOL
    • 4-Amino-2,6-dinitrobenzyl alcohol
    • Benzenemethanol,4-amino-2,6-dinitro
    • DTXSID70945338
    • A816303
    • Benzenemethanol, 4-amino-2,6-dinitro-
    • CCRIS 9301
    • Q27893627
    • Benzyl alcohol, 4-amino-2,4-dinitro-
    • UNII-G72YBJ77ID
    • G72YBJ77ID
    • 226711-12-2
    • FT-0617457
    • Inchi: 1S/C7H7N3O5/c8-4-1-6(9(12)13)5(3-11)7(2-4)10(14)15/h1-2,11H,3,8H2
    • InChI Key: DTEYAKYAIQIMOY-UHFFFAOYSA-N
    • SMILES: OCC1C(=CC(=CC=1[N+](=O)[O-])N)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 213.03900
  • Monoisotopic Mass: 213.039
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 138Ų

Experimental Properties

  • Density: 1.649
  • Boiling Point: 452 ºC
  • Flash Point: 227 ºC
  • Refractive Index: 1.701
  • PSA: 137.89000
  • LogP: 2.20510
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